Cas no 338773-41-4 (2-[(2E)-1-(dimethylamino)-3-[(4-methoxyphenyl)amino]prop-2-en-1-ylidene]propanedinitrile)

• Product Name: 2-[(2E)-1-(dimethylamino)-3-[(4-methoxyphenyl)amino]prop-2-en-1-ylidene]propanedinitrile
• CAS No: 338773-41-4
• CID: 4647759
• Update Time: 2025-05-22

2-[(2E)-1-(dimethylamino)-3-[(4-methoxyphenyl)amino]prop-2-en-1-ylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(2E)-1-(dimethylamino)-3-[(4-methoxyphenyl)amino]prop-2-en-1-ylidene]propanedinitrile

Additional information on 2-[(2E)-1-(dimethylamino)-3-[(4-methoxyphenyl)amino]prop-2-en-1-ylidene]propanedinitrile

Comprehensive Overview of 2-[(2E)-1-(Dimethylamino)-3-[(4-Methoxyphenyl)Amino]Prop-2-En-1-Ylidene]Propanedinitrile (CAS No. 338773-41-4)

2-[(2E)-1-(Dimethylamino)-3-[(4-methoxyphenyl)amino]prop-2-en-1-ylidene]propanedinitrile, with the CAS number 338773-41-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and photodynamic therapy. This compound, characterized by its unique conjugated system and electron-withdrawing dinitrile groups, exhibits remarkable photophysical properties, making it a subject of intense research for applications in fluorescent probes, organic electronics, and bioimaging.

The structural complexity of 2-[(2E)-1-(dimethylamino)-3-[(4-methoxyphenyl)amino]prop-2-en-1-ylidene]propanedinitrile is attributed to its push-pull chromophore design, where the dimethylamino group acts as an electron donor, and the dinitrile moiety serves as an electron acceptor. This configuration facilitates intramolecular charge transfer (ICT), resulting in strong absorption and emission in the visible spectrum. Researchers are particularly interested in its potential for solar cell applications and nonlinear optical materials, aligning with the global push for sustainable energy solutions.

In recent years, the demand for high-performance organic dyes has surged, driven by advancements in biomedical imaging and optoelectronic devices. The compound’s solvatochromic behavior—a property where its color changes with solvent polarity—makes it a promising candidate for environmental sensing and pH indicators. This aligns with current trends in smart materials and real-time monitoring systems, addressing user queries about "how to detect chemical changes visually" and "what are the best dyes for bioimaging."

Synthetic routes to CAS 338773-41-4 often involve Knoevenagel condensation or Michael addition reactions, which are well-documented in organic synthesis literature. Its stability under ambient conditions and compatibility with common organic solvents enhance its practicality for industrial-scale production. Notably, its low cytotoxicity has sparked interest in live-cell imaging, answering frequent search questions like "safe fluorescent dyes for cell studies."

From a commercial perspective, 2-[(2E)-1-(dimethylamino)-3-[(4-methoxyphenyl)amino]prop-2-en-1-ylidene]propanedinitrile is listed by specialty chemical suppliers as a research-grade reagent, often accompanied by HPLC purity certificates. Its pricing reflects the complexity of its synthesis, with bulk inquiries frequently tied to academic institutions and R&D laboratories. The compound’s structure-activity relationship (SAR) is also a hot topic in computational chemistry, addressing searches about "predicting dye properties using molecular modeling."

Future research directions for CAS 338773-41-4 may explore its supramolecular assembly capabilities or modifications to tune its emission wavelength for specific applications. As sustainability becomes a priority, greener synthesis methods for such functional dyes are likely to emerge, resonating with searches for "eco-friendly organic synthesis." This compound exemplifies how tailored molecular design can meet diverse scientific and industrial needs.